1,3,5,7,2,4,6,8-Tetroxatetrasilocane
Description
Cyclotetrasiloxane is a cyclosiloxane.
Scientific Research Applications
DNA Interactions and Anticancer Activity
A study explored the synthesis and biological activities of quinoxaline derivatives, including those related to 1,3,5,7,2,4,6,8-tetroxatetrasilocane. These compounds showed minimal activity in DNA footprinting and anticancer tests, highlighting their potential in biochemical applications (Waring et al., 2002).
Metalorganic Chemical Vapor Deposition
Research on the synthesis and characterization of barium complexes with 2,5,8,11,14-pentaoxaheptadecane (a compound related to 1,3,5,7,2,4,6,8-tetroxatetrasilocane) has been conducted. These complexes have potential applications in metalorganic chemical vapor deposition, an essential process in material science (Gardiner et al., 1991).
Extraction of Metal Ions
The use of compounds like 1,3,5,7,2,4,6,8-tetroxatetrasilocane in the extraction of metal ions has been investigated. Studies demonstrate the efficiency of such compounds in extracting various metal ions, indicating their usefulness in purification and analytical chemistry (Brzózka & Trybulowa, 1985).
Thermal Stabilization of Energetic Materials
Research on the thermal stabilization of energetic materials using aromatic nitrogen-rich compounds points to potential applications of 1,3,5,7,2,4,6,8-tetroxatetrasilocane in enhancing the stability and safety of such materials (Klapötke et al., 2015).
Performance of Energetic Materials
The sensitivity and performance of energetic materials, which may involve compounds like 1,3,5,7,2,4,6,8-tetroxatetrasilocane, have been a focus of study. Understanding these properties is crucial for their safe and effective use in various industrial applications (Zeman & Jungová, 2016).
properties
Product Name |
1,3,5,7,2,4,6,8-Tetroxatetrasilocane |
|---|---|
Molecular Formula |
H8O4Si4 |
Molecular Weight |
184.4 g/mol |
IUPAC Name |
1,3,5,7,2,4,6,8-tetraoxatetrasilocane |
InChI |
InChI=1S/H8O4Si4/c1-5-2-7-4-8-3-6-1/h5-8H2 |
InChI Key |
DDJSWKLBKSLAAZ-UHFFFAOYSA-N |
SMILES |
O1[SiH2]O[SiH2]O[SiH2]O[SiH2]1 |
Canonical SMILES |
O1[SiH2]O[SiH2]O[SiH2]O[SiH2]1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1beta)-4alpha-Methoxy-6-methyl-8-oxo-3,5,9-trioxa-4-phosphabicyclo[5.3.0]deca-6-ene 4-oxide](/img/structure/B1207019.png)
![N-(1-ethyl-2-oxo-6-benzo[cd]indolyl)benzamide](/img/structure/B1207029.png)
![23-(4-Amino-3,5-dihydroxy-6-methyloxan-2-yl)oxy-1,3,5,6,27-pentahydroxy-9-oxo-11-propan-2-yl-10,29-dioxabicyclo[23.3.1]nonacosa-15,17,19,21-tetraene-26-carboxylic acid](/img/structure/B1207032.png)
